1-(2-chloroethyl)-3-(2,6-dioxopiperidin-3-yl)-1-nitrosourea
1-(2-chloroethyl)-3-(2,6-dioxopiperidin-3-yl)-1-nitrosourea
Brand Name:
Vulcanchem
CAS No.:
13909-02-9
VCID:
VC20967132
InChI:
InChI=1S/C8H11ClN4O4/c9-3-4-13(12-17)8(16)10-5-1-2-6(14)11-7(5)15/h5H,1-4H2,(H,10,16)(H,11,14,15)
SMILES:
C1CC(=O)NC(=O)C1NC(=O)N(CCCl)N=O
Molecular Formula:
C8H11ClN4O4
Molecular Weight:
262.65 g/mol
1-(2-chloroethyl)-3-(2,6-dioxopiperidin-3-yl)-1-nitrosourea
CAS No.: 13909-02-9
Cat. No.: VC20967132
Molecular Formula: C8H11ClN4O4
Molecular Weight: 262.65 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13909-02-9 |
|---|---|
| Molecular Formula | C8H11ClN4O4 |
| Molecular Weight | 262.65 g/mol |
| IUPAC Name | 1-(2-chloroethyl)-3-(2,6-dioxopiperidin-3-yl)-1-nitrosourea |
| Standard InChI | InChI=1S/C8H11ClN4O4/c9-3-4-13(12-17)8(16)10-5-1-2-6(14)11-7(5)15/h5H,1-4H2,(H,10,16)(H,11,14,15) |
| Standard InChI Key | KHWIRCOLWPNBJP-UHFFFAOYSA-N |
| SMILES | C1CC(=O)NC(=O)C1NC(=O)N(CCCl)N=O |
| Canonical SMILES | C1CC(=O)NC(=O)C1NC(=O)N(CCCl)N=O |
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